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Compound of Interest

Compound Name: sec-Butyl formate

Cat. No.: B3054206 Get Quote

This technical guide provides an in-depth overview of the boiling and melting points of sec-
butyl formate, targeted at researchers, scientists, and professionals in drug development. This

document outlines the available data, details the experimental protocols for determining these

physical properties, and presents a logical workflow for their characterization.

Physical Properties of sec-Butyl Formate
sec-Butyl formate, also known as formic acid sec-butyl ester, is a colorless liquid.[1] Its

physical properties are crucial for its handling, application, and in silico modeling in various

scientific and industrial contexts.

Data Summary
The following table summarizes the available quantitative data for the boiling and melting

points of sec-butyl formate.

Physical Property Value Conditions

Boiling Point 94.0 °C @ 760.00 mm Hg

97 °C Not specified

Melting Point Data not available
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Note: An experimental value for the melting point of sec-butyl formate is not readily available

in the cited literature.

Experimental Protocols
The determination of boiling and melting points is a fundamental procedure in the

characterization of chemical substances. The following are detailed methodologies for these

experiments, based on established techniques.

Boiling Point Determination (Capillary Method)
This method is suitable for determining the boiling point of small quantities of a liquid sample.

Apparatus:

Thiele tube or similar heating bath (e.g., oil bath)

Thermometer

Capillary tubes (sealed at one end)

Small test tube

Heat source (e.g., Bunsen burner or heating mantle)

Stand and clamps

Procedure:

A small amount of the liquid sample (sec-butyl formate) is placed into the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

The test tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is clamped and immersed in a Thiele tube or oil bath.
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The heating bath is gently heated. As the temperature rises, air trapped in the capillary tube

will slowly bubble out.

When the boiling point is approached, a continuous stream of bubbles will be observed

emerging from the capillary tube.

The heat source is removed, and the bath is allowed to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid is drawn into

the capillary tube. This is the point where the vapor pressure of the liquid equals the external

atmospheric pressure.

Melting Point Determination (Capillary Method)
While sec-butyl formate is a liquid at room temperature, this protocol outlines the standard

procedure for determining the melting point of a solid substance, which would be applicable if

the substance were to be solidified at low temperatures.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar) or Thiele tube

Thermometer

Capillary tubes (sealed at one end)

Procedure:

A small amount of the finely powdered solid sample is packed into the open end of a

capillary tube to a height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus or attached to

a thermometer and placed in a Thiele tube.

The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.
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The temperature at which the first drop of liquid appears is recorded as the beginning of the

melting range.

The temperature at which the entire sample has turned into a clear liquid is recorded as the

end of the melting range.

For a pure substance, the melting range is typically narrow (0.5-1 °C).

Logical Workflow for Physical Property
Determination
The following diagram illustrates the logical workflow for the experimental determination and

reporting of the physical properties of a chemical substance like sec-butyl formate.
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Phase 1: Preparation

Phase 2: Execution

Phase 3: Data Analysis & Reporting

Sample Acquisition & Purity Verification

Selection of Appropriate Experimental Method

Boiling Point Determination Melting Point Determination

Data Recording & Observation

Comparison with Literature Values

Final Report Generation

Click to download full resolution via product page

Caption: Workflow for Physical Property Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b3054206?utm_src=pdf-custom-synthesis
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.benchchem.com/product/b3054206#boiling-point-and-melting-point-of-sec-butyl-formate
https://www.benchchem.com/product/b3054206#boiling-point-and-melting-point-of-sec-butyl-formate
https://www.benchchem.com/product/b3054206#boiling-point-and-melting-point-of-sec-butyl-formate
https://www.benchchem.com/product/b3054206#boiling-point-and-melting-point-of-sec-butyl-formate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3054206?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3054206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

